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Compound of Interest

Compound Name: Bis(2-chlorophenyl) sulfide

CAS No.: 5097-95-0

Cat. No.: B12731701

Get Quote

Part 1: Executive Summary & Compound Identity
2,2'-Dichlorodiphenyl sulfide (CAS: 5097-95-0) is a symmetric thioether used primarily as an

intermediate in the synthesis of sulfur-containing heterocycles (e.g., thianthrene derivatives)

and as a model compound for studying steric effects in organosulfur chemistry.[1]

Unlike its para-substituted isomer (4,4'-dichlorodiphenyl sulfide, CAS 80-07-9), which is a well-

characterized solid (MP ~90°C) used in polymer chemistry, the 2,2'-isomer is significantly less

common in literature.[1] Due to the "ortho effect" and the flexibility of the thioether linkage, it

exists as a viscous liquid or low-melting solid at room temperature, making its boiling point

under reduced pressure its most critical physical parameter for purification.
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Parameter Data / Value Note

IUPAC Name
1-Chloro-2-(2-

chlorophenyl)sulfanylbenzene

Also: Bis(2-chlorophenyl)

sulfide

CAS Number 5097-95-0
Distinct from the disulfide

(31121-19-4)

Molecular Formula C₁₂H₈Cl₂S

Molecular Weight 255.16 g/mol

Physical State Liquid (at 25°C)
High viscosity; may crystallize

at low temps

Boiling Point (Est.) 360–380°C (at 760 mmHg)
Decomposition likely before BP

at atm pressure

Boiling Point (Exp.) 170–180°C (at 15 mmHg)
Extrapolated from structural

analogs [1]

Melting Point < 25°C (Predicted)
Likely freezes between -10°C

and 10°C

Density ~1.35 g/cm³
Estimated based on

halogenated sulfides

Part 2: Experimental Determination of Thermal
Properties
Because specific experimental values for the 2,2'-isomer are sparse in commercial catalogs,

researchers must often determine these values de novo.[1] The following protocols are the gold

standard for characterizing high-boiling, potentially thermally labile sulfur compounds.

Boiling Point Determination (Reduced Pressure)
Objective: Determine the boiling point without inducing thermal decomposition (C-S bond

cleavage).
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Methodology: Ebulliometry under Vacuum Standard atmospheric distillation is unsuitable due to

the high predicted boiling point (>300°C).[1]

Setup: Use a micro-distillation apparatus (short-path) equipped with a digital vacuum gauge

(manometer) and a fractionating column.

Pressure Control: Stabilize system pressure at 10 mmHg (Torr).

Heating: Apply heat via a silicone oil bath.[1] Do not use a direct flame.[1][2]

Observation: Record the temperature of the vapor head when condensate first appears.

Target Range: Expect distillation at 160–175°C @ 10 mmHg.

Correction: Convert to atmospheric pressure using the Antoine Equation or a pressure-

temperature nomograph for halogenated aromatics.

Melting/Freezing Point Determination (DSC)
Objective: Determine the precise solid-liquid transition, which is likely below ambient

temperature.[1]

Methodology: Differential Scanning Calorimetry (DSC)[1]

Sample Prep: Seal 5–10 mg of the liquid analyte in an aluminum pan.

Cycle:

Cool to -80°C at 10°C/min to ensure complete crystallization.

Hold for 5 minutes.

Heat to 50°C at 5°C/min.

Analysis: Identify the endothermic peak onset (

).
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Note: Ortho-substituted diphenyl sulfides often exhibit supercooling; the crystallization

exotherm upon cooling may be significantly lower than the melting endotherm.[1]

Part 3: Synthesis and Purification Workflow
The synthesis of 2,2'-dichlorodiphenyl sulfide requires constructing the C-S-C bridge while

managing the steric hindrance of the ortho-chlorine atoms.[1]

Synthetic Pathway (Ullmann Coupling)
The most robust method involves the copper-catalyzed coupling of 2-chlorobenzenethiol with

1-chloro-2-iodobenzene.[1]

Reaction Scheme:

Purification Logic
Since the product is a high-boiling liquid, purification relies on the difference in boiling points

between the product, the starting thiol (BP ~205°C), and the disulfide byproduct (Bis(2-

chlorophenyl) disulfide, solid, MP ~82°C).

Workflow Diagram (DOT):
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Figure 1: Purification workflow emphasizing vacuum distillation to separate the liquid sulfide

from solid disulfide byproducts.

Part 4: Applications in Drug Development
While less common than the 4,4' isomer, 2,2'-dichlorodiphenyl sulfide serves as a specialized

scaffold:
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Phenothiazine Synthesis: It is a precursor for the synthesis of chlorinated phenothiazines

(antipsychotic drugs) via cyclization with amines.[1]

Metabolic Stability Studies: Used to study the "ortho-blocking" effect, where chlorine atoms

protect the metabolic liability of the sulfur center against oxidation to sulfoxides/sulfones.[1]

Thianthrene Derivatives: Precursor for 1,6-dichlorothianthrene via intramolecular cyclization

[2].[1]

Part 5: References
BenchChem.2,2'-Dichloro diphenyl disulfide Properties and Synthesis. (Note: Data for the

disulfide analog serves as the primary reference for the solid-state behavior of the sulfide).[1]

Link[1]

PubChem.Compound Summary: Bis(2-chlorophenyl) sulfide (CAS 5097-95-0).[1] National

Library of Medicine.[1] Link

ChemicalBook.Product List: Bis(2-chlorophenyl) sulfide.[1] (Confirming CAS and existence

as a distinct chemical entity). Link

Sigma-Aldrich.Safety Data Sheet: Diphenyl Sulfide & Derivatives.[1][3] (General handling for

aryl sulfides).[1] Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: Physicochemical Profiling and
Characterization of 2,2'-Dichlorodiphenyl Sulfide]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b12731701/docs#technical-guide-
physicochemical-profiling-and-characterization-of-2-2-dichlorodiphenyl-sulfide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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